Cas no 92287-48-4 (5-Ethoxyquinoline)

• Product Name: 5-Ethoxyquinoline
• CAS No: 92287-48-4
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 6797674
• PubChem ID: 19871511
• Update Time: 2025-10-28

5-Ethoxyquinoline Chemical and Physical Properties

Names and Identifiers

• DTXSID501316310
• F97143
• DB-398497
• 5-ethoxyquinoline
• SCHEMBL9601934
• 92287-48-4
• MFCD28337286
• 5-Ethoxyquinoline

• Inchi： 1S/C11H11NO/c1-2-13-11-7-3-6-10-9(11)5-4-8-12-10/h3-8H,2H2,1H3
• InChI Key： KTOOFZYSSPILRY-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC2C1=CC=CN=2

Computed Properties

• Exact Mass: 173.084063974g/mol
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 22.1Ų

Additional information on 5-Ethoxyquinoline

Introduction to 5-Ethoxyquinoline (CAS No. 92287-48-4)

5-Ethoxyquinoline, identified by the chemical compound code CAS No. 92287-48-4, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the quinoline family, which is well-documented for its diverse biological activities and pharmacological relevance. The introduction of an ethoxy group at the 5-position of the quinoline scaffold modifies its electronic and steric properties, thereby influencing its interaction with biological targets. This modification has been strategically explored to enhance the compound's potential as a pharmacophore in drug discovery initiatives.

The structural framework of 5-Ethoxyquinoline consists of a benzene ring fused to a pyridine ring, with an ethoxy substituent attached to the fifth carbon of the quinoline core. This structural motif is conducive to further functionalization, making it a versatile intermediate in synthetic chemistry. The compound's solubility profile and stability under various conditions have been subjects of extensive investigation, which are critical factors in determining its applicability in medicinal formulations.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of 5-Ethoxyquinoline with high precision. Molecular docking studies have revealed that this compound exhibits promising interactions with enzymes and receptors involved in inflammatory pathways, making it a candidate for therapeutic intervention in chronic inflammatory diseases. Additionally, spectroscopic analyses, including NMR and mass spectrometry, have provided valuable insights into its molecular conformation and dynamics.

In the realm of medicinal chemistry, 5-Ethoxyquinoline has been explored as a precursor for designing novel analogs with enhanced pharmacological properties. Researchers have synthesized derivatives of this compound that exhibit improved selectivity and reduced toxicity compared to parent quinoline derivatives. These derivatives are being evaluated in preclinical studies for their potential applications in treating neurological disorders, such as Alzheimer's disease and Parkinson's disease, where quinoline-based compounds have shown notable efficacy.

The synthesis of 5-Ethoxyquinoline involves multi-step organic reactions, typically starting from readily available aromatic precursors. Advances in green chemistry have led to the development of more sustainable synthetic routes that minimize waste generation and energy consumption. These environmentally conscious approaches align with global efforts to promote sustainable pharmaceutical manufacturing practices.

Biological assays have demonstrated that 5-Ethoxyquinoline possesses antimicrobial properties, which are attributed to its ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways. This has prompted investigations into its potential use as an antimicrobial agent against drug-resistant strains of bacteria. Furthermore, its interaction with viral proteins has been studied, suggesting possible applications in antiviral therapies.

The pharmacokinetic behavior of 5-Ethoxyquinoline is another area of active research. Studies using animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These findings are crucial for optimizing dosing regimens and minimizing side effects in clinical settings. Pharmacogenomic studies are also being conducted to understand how genetic variations among individuals influence their response to this compound.

Future directions in the research of 5-Ethoxyquinoline include exploring its role in cancer therapy. Preliminary studies suggest that this compound can induce apoptosis in certain cancer cell lines by modulating key signaling pathways involved in cell proliferation and survival. Additionally, its potential as a photosensitizer in photodynamic therapy is being investigated due to its ability to generate reactive oxygen species upon light activation.

The industrial application of 5-Ethoxyquinoline is expanding beyond academic research into commercial production pipelines. Pharmaceutical companies are investing in scaling up its synthesis for use in clinical trials and potential drug formulations. Collaborative efforts between academia and industry are fostering innovation in developing novel quinoline-based therapeutics that address unmet medical needs.

In conclusion, 5-Ethoxyquinoline (CAS No. 92287-48-4) represents a significant advancement in medicinal chemistry due to its versatile structural framework and diverse biological activities. Ongoing research continues to uncover new therapeutic applications for this compound, reinforcing its importance as a pharmacophore in modern drug discovery initiatives.